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Compound of Interest

Compound Name:
Diethyl (2-amino-2-

oxoethyl)phosphonate

Cat. No.: B1330135 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of Diethyl (2-amino-2-oxoethyl)phosphonate
(CAS Number: 5464-68-6), ensuring operational safety and regulatory compliance. While a

specific Safety Data Sheet (SDS) with detailed disposal procedures for this exact compound

was not publicly available, this guide is based on the known hazards and best practices for

similar chemical structures.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and a licensed professional waste disposal service for final guidance.

Immediate Safety and Hazard Information
Diethyl (2-amino-2-oxoethyl)phosphonate is classified as causing serious eye irritation.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound.
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Hazard
Classification

GHS Code Description Source

Serious Eye Irritation H319
Causes serious eye

irritation
[1]

Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator may be necessary.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of Diethyl (2-
amino-2-oxoethyl)phosphonate.

Waste Identification and Segregation:

Unused or waste Diethyl (2-amino-2-oxoethyl)phosphonate should be collected in a

dedicated, clearly labeled, and sealed container.

Do not mix this waste with other chemical waste streams unless explicitly approved by

your EHS department.

Contaminated materials, such as pipette tips, gloves, and weighing paper, should also be

collected in a separate, labeled container for hazardous waste disposal.

Spill Management:

In the event of a spill, evacuate the immediate area.
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Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).

Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Ensure adequate ventilation during and after the cleanup.

Waste Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Storage should be away from incompatible materials.

Final Disposal:

Arrange for the pickup and disposal of the waste through your institution's EHS

department or a licensed professional waste disposal service.

Provide the waste disposal service with all available information about the chemical,

including its name, CAS number, and known hazards.

Never dispose of Diethyl (2-amino-2-oxoethyl)phosphonate down the drain or in the

regular trash.

Experimental Protocols Cited
This guidance is based on standard laboratory safety protocols and hazard information from

aggregated sources. No specific experimental protocols involving the disposal of this

compound were cited in the available literature.
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The following diagram illustrates the logical workflow for the proper disposal of Diethyl (2-
amino-2-oxoethyl)phosphonate.

Identify Waste
Diethyl (2-amino-2-oxoethyl)phosphonate

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is this a spill?

Contain spill with inert absorbent

Yes

Collect uncontaminated waste in a dedicated, sealed, and labeled hazardous waste container

No

Collect in a dedicated, sealed, and labeled hazardous waste container

Clean spill area and collect cleaning materials as hazardous waste

Store waste in a designated secure area

Contact EHS or licensed waste disposal service for pickup

Provide all necessary documentation
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Click to download full resolution via product page

Caption: Disposal workflow for Diethyl (2-amino-2-oxoethyl)phosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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